Cas no 78879-20-6 (Boc-Tic-OH)

Boc-Tic-OH (tert-Butyloxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid) is a protected derivative of the non-proteinogenic amino acid Tic (1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid). The Boc group provides stability under basic conditions and selective deprotection under acidic conditions, making it valuable in peptide synthesis. This compound is particularly useful for introducing conformational constraints into peptide backbones due to the rigid tetrahydroisoquinoline scaffold. It exhibits high purity and consistent reactivity, ensuring reliable performance in solid-phase and solution-phase peptide coupling reactions. Boc-Tic-OH is widely employed in medicinal chemistry and drug discovery for designing peptide-based therapeutics with enhanced stability and bioactivity.
Boc-Tic-OH structure
Boc-Tic-OH structure
Product Name:Boc-Tic-OH
CAS No:78879-20-6
MF:C15H19NO4
MW:277.3156645298
MDL:MFCD00143845
CID:570248
PubChem ID:664088
Update Time:2025-10-05

Boc-Tic-OH Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • Boc-Tic-OH
    • (S)-()-N-BOC-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
    • 2,3(1H)-Isoquinolinedicarboxylicacid, 3,4-dihydro-, 2-(1,1-dimethylethyl) ester, (3S)-
    • Boc-(S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • BOC-L-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID
    • Boc-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • Boc-L-Tetrahydroisoquinoline-3-COOH
    • (S)-Bo
    • Boc-(S)-1,2,3,4-tetrahydroisoquinoline-line-3-carboxylic acid
    • BOC-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
    • Boc-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic
    • BOC-L-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID
    • BOC-L-TIC
    • BOC-L-TIC-OH
    • N-Boc-(L)-Tic
    • N-Boc-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • N-T-boc-L-1,2,3,4-tetrahydroiso-*quinoline-3-carb
    • S-3,4-Dihydro-1H-isoquinoline-2,3-dicarboxylic acid 2-tert-butyl ester
    • (S)-2-Boc-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid
    • Boc-1,2,3,4-L-tetrahydroisoquinoline-3-carboxylic acid
    • SCHEMBL66871
    • (S)-N-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
    • AC-9996
    • N-tert-Butyloxycarbonyl-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • (3S)-2-[(Tert-Butoxy)Carbonyl]-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid
    • MFCD00143845
    • (3S)-1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid, N-BOC protected
    • Boc-Tic-OH, >=97.0% (TLC)
    • BDBM93566
    • (S)-3,4-dihydro-1H-isoquinoline-2,3-dicarboxylic acid 2-tert-butyl ester
    • CS-W002429
    • AKOS015892636
    • HFPVZPNLMJDJFB-LBPRGKRZSA-N
    • (S)-2-tert-Butoxycarbonyl-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid
    • CS-17309
    • SMR000038109
    • (3S)-2-tert-butoxycarbonyl-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
    • cid_664088
    • CHEMBL1505896
    • EN300-154275
    • 78879-20-6
    • MLS000080285
    • (3S)-2-[(2-methylpropan-2-yl)oxy-oxomethyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
    • Boc-L-TicOH
    • (S)-(+)-2-(Tertutoxycarbonyl)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
    • B4501
    • (3S)-2-(tert-butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • 11592-35-1
    • SR-01000644270-1
    • 2-(t-butyloxycarbonyl)-1,2,3,4-tetrahydro-isoquinoline-3(S)-carboxylic acid
    • BRD-K91868689-001-07-8
    • BP-10136
    • AMY29177
    • HMS2279M13
    • CCG-55234
    • (S)-N-Boc-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • Maybridge1_008840
    • (s)-n-(tert-butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • (3S)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
    • AR3038
    • HMS566J18
    • 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(1,1-dimethylethyl) ester, (S)- (ZCI)
    • (3S)-N-Boc-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • 2-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3(S)-carboxylic acid
    • N-(tert-Butoxycarbonyl)-(3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • N-tert-Butoxycarbonyl-L-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • (3S)-2-(tert-butoxycarbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
    • MDL: MFCD00143845
    • Inchi: 1S/C15H19NO4/c1-15(2,3)20-14(19)16-9-11-7-5-4-6-10(11)8-12(16)13(17)18/h4-7,12H,8-9H2,1-3H3,(H,17,18)/t12-/m0/s1
    • InChI Key: HFPVZPNLMJDJFB-LBPRGKRZSA-N
    • SMILES: C(N1CC2C=CC=CC=2C[C@H]1C(=O)O)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 277.13100
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1311 (rough estimate)
  • Melting Point: 129.0 to 133.0 deg-C
  • Boiling Point: 266.6℃ at 760 mmHg
  • Flash Point: 218.5℃
  • Refractive Index: 1.5080 (estimate)
  • PSA: 66.84000
  • LogP: 2.37090
  • Solubility: Not determined

Boc-Tic-OH Security Information

Boc-Tic-OH Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Boc-Tic-OH Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  12 h, rt
Reference
Synthesis and pharmacological evaluation of Tic-hydantoin derivatives as selective σ1 ligands. Part 1
Charton, Julie; Gassiot, Amaury Cazenave; Girault-Mizzi, Sophie; Debreu-Fontaine, Marie-Ange; Melnyk, Patricia; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4833-4837

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  12 h, rt
Reference
Synthesis and pharmacological evaluation of Tic-hydantoin derivatives as selective σ1 ligands. Part 2
Gassiot, Amaury Cazenave; Charton, Julie; Girault-Mizzi, Sophie; Gilleron, Pauline; Debreu-Fontaine, Marie-Ange; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4828-4832

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  overnight, rt
1.2 Reagents: Potassium bisulfate Solvents: Water ;  pH 2 - 4, rt
Reference
Organocatalytic Asymmetric Cascade Reaction of 2-Hydroxyphenyl-Substituted Enones and Isocyanates To Construct 1,3-Benzoxazin-2-ones
Guo, Songsong; Liu, Xiaohua; Shen, Bin; Lin, Lili; Feng, Xiaoming, Organic Letters, 2016, 18(19), 5070-5073

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  12 h, rt
Reference
Optimized synthesis of tetrahydroisoquinoline-hydantoins
Charton, Julie; Gassiot, Amaury Cazenave; Melnyk, Patricia; Girault-Mizzi, Sophie; Sergheraert, Christian, Tetrahedron Letters, 2004, 45(38), 7081-7085

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water
Reference
Convenient synthesis of tetrahydroisoquinoline-hydantoins
Charton, J.; Delarue, S.; Vendeville, S.; Debreu-Fontaine, M.-A.; Girault-Mizzi, S.; et al, Tetrahedron Letters, 2001, 42(43), 7559-7561

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ;  24 h, rt
Reference
IQCA-TASS: a nano-scaled P-selectin inhibitor capable of targeting thrombus and releasing IQCA/TARGD(S)S in vivo
Wu, Jianhui; Zhu, Haimei; Zhao, Ming; Wang, Yuji; Yang, Guodong; et al, Journal of Materials Chemistry B: Materials for Biology and Medicine, 2017, 5(5), 917-927

Boc-Tic-OH Raw materials

Boc-Tic-OH Preparation Products

Additional information on Boc-Tic-OH

Boc-Tic-OH (CAS No. 78879-20-6): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Boc-Tic-OH (CAS No. 78879-20-6) is a specialized N-Boc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, chemically known as N-tert-Butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, plays a crucial role in modern medicinal chemistry due to its unique structural properties and versatile applications.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Boc-Tic-OH suppliers. Researchers frequently search for "Boc-Tic-OH synthesis protocol" or "Boc-Tic-OH price 2024," reflecting the compound's importance in drug discovery. Its tetrahydroisoquinoline scaffold makes it particularly valuable for developing novel GPCR-targeting drugs, a hot topic in current pharmaceutical research.

From a chemical perspective, Boc-Tic-OH offers excellent stereochemical stability during peptide coupling reactions. The Boc-protecting group can be selectively removed under mild acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). Many laboratories search for "Boc-Tic-OH solubility" or "Boc-Tic-OH storage conditions," as these parameters significantly affect experimental outcomes.

The pharmaceutical applications of Boc-Tic-OH are expanding rapidly, particularly in the development of neurological drugs and pain management therapies. Its structural similarity to endogenous neurotransmitters makes it valuable for creating peptide mimetics. Current research trends show increasing interest in "Boc-Tic-OH analogs" and "Boc-Tic-OH in drug delivery systems," indicating its growing importance in advanced drug formulation.

Quality control is paramount when working with Boc-Tic-OH CAS 78879-20-6. Reputable manufacturers provide comprehensive analytical data, including HPLC purity and chiral purity certificates. Researchers often inquire about "Boc-Tic-OH NMR spectrum" or "Boc-Tic-OH MSDS" to ensure proper handling and characterization of this valuable building block.

The market for Boc-protected amino acids like Boc-Tic-OH has seen steady growth, driven by increasing R&D investments in biopharmaceuticals. Industry reports suggest particular demand from contract research organizations (CROs) and academic research institutions. Searches for "buy Boc-Tic-OH online" and "Boc-Tic-OH bulk suppliers" have increased by 35% year-over-year, reflecting this upward trend.

From a synthetic chemistry perspective, Boc-Tic-OH presents interesting challenges and opportunities. The tetrahydroisoquinoline core requires specific stereocontrol strategies during synthesis, making it a subject of methodological research. Recent publications have explored "asymmetric synthesis of Boc-Tic-OH" and "green chemistry approaches to Boc-Tic-OH production," aligning with the industry's sustainability goals.

In formulation development, Boc-Tic-OH derivatives are being investigated for their potential in blood-brain barrier penetration, a critical factor in CNS drug development. This application has led to increased searches for "Boc-Tic-OH pharmacokinetics" and "Boc-Tic-OH prodrug strategies." The compound's versatility continues to inspire novel research directions in medicinal chemistry.

The regulatory landscape for Boc-Tic-OH remains favorable, as it's classified as a non-hazardous research chemical when handled properly. However, researchers should always consult "Boc-Tic-OH safety guidelines" and implement appropriate laboratory safety protocols. Proper personal protective equipment (PPE) is recommended when working with this compound in powder form.

Looking ahead, the future of Boc-Tic-OH (78879-20-6) appears promising. With increasing interest in peptide therapeutics and targeted drug delivery, this compound is likely to maintain its importance in pharmaceutical research. Emerging trends suggest growing applications in peptide-conjugated drugs and diagnostic agents, ensuring continued relevance in the evolving landscape of medicinal chemistry.

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